Cas no 94064-81-0 (Naphthalene, 1-(3-nitrophenyl)-)

Naphthalene, 1-(3-nitrophenyl)- structure
94064-81-0 structure
Product name:Naphthalene, 1-(3-nitrophenyl)-
CAS No:94064-81-0
MF:C16H11NO2
MW:249.26404
CID:752416
PubChem ID:10857851

Naphthalene, 1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-(3-nitrophenyl)-
    • 1-(3-nitrophenyl)naphthalene
    • SCHEMBL6797845
    • 94064-81-0
    • DTXSID80446149
    • Inchi: InChI=1S/C16H11NO2/c18-17(19)14-8-3-7-13(11-14)16-10-4-6-12-5-1-2-9-15(12)16/h1-11H
    • InChI Key: XBSQGPFRWDHGJB-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=CC=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.078978594g/mol
  • Monoisotopic Mass: 249.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 45.8Ų

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